Docosanoyl-CoA

• Molecular Formula: C43H74N7O17P3S-4
• Molecular Weight: 1086.1 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[(3R)-4-[[3-(2-docosanoylsulfanylethylamino)-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]-4-hydroxyoxolan-3-yl] phosphate
• InChI: InChI=1S/C43H78N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-34(52)71-27-26-45-33(51)24-25-46-41(55)38(54)43(2,3)29-64-70(61,62)67-69(59,60)63-28-32-37(66-68(56,57)58)36(53)42(65-32)50-31-49-35-39(44)47-30-48-40(35)50/h30-32,36-38,42,53-54H,4-29H2,1-3H3,(H,45,51)(H,46,55)(H,59,60)(H,61,62)(H2,44,47,48)(H2,56,57,58)/p-4/t32-,36-,37-,38+,42-/m1/s1
• InChI Key: NDDZLVOCGALPLR-GNSUAQHMSA-J
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)([O-])[O-])O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)([O-])OP(=O)([O-])OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)([O-])[O-])O

Description

Docosanoyl-CoA(4-) is a saturated fatty acyl-CoA(4-) obtained by deprotonation of the phosphate and diphosphate OH groups of docosanoyl-CoA (behenoyl-CoA);  major species at pH 7.3. It is a saturated fatty acyl-CoA(4-), a long-chain fatty acyl-CoA(4-) and a 3-substituted propionyl-CoA(4-). It derives from a docosanoic acid. It is a conjugate base of a docosanoyl-CoA.

Scientific Research Applications

Biosynthesis in Yeast

Docosanoyl-CoA, as a very long-chain fatty acid (VLCFA), plays a role in the biosynthesis of very long-chain fatty alcohols (VLCFAlcs) and wax esters (WEs) in engineered strains of Saccharomyces cerevisiae. VLCFAlcs and WEs have broad applications, including personal care products, lubricants, varnishes, inks, and more. Docosanol, derived from docosanoyl-CoA, is used in cosmetics and as a nutritional supplement. Currently, its applications are limited mainly to cosmetics and medical products due to the high cost of isolation from natural sources (Wenning, Siewers, & Nielsen, 2016).

Brain Development and Myelination

Docosanoyl-CoA (behenyl-CoA) plays a critical role in the developing brain, particularly in relation to myelination. The activities of microsomal and mitochondrial elongating systems, which utilize docosanoyl-CoA, show age-related changes in mouse brains from birth to maturity. The increase in enzyme activity for malonyl-CoA incorporation, which involves docosanoyl-CoA, parallels myelin deposition in the brain (Bourre, Paturneau-Jouas, Daudu, & Baumann, 1977).

Ocular Tissue Function

In ocular tissues, the synthesis of long-chain acyl coenzyme A (CoA) derivatives, including docosanoyl-CoA, is vital. The study of enzyme activities in various parts of the eye, such as the retina and pigment epithelium, has shown that docosanoyl-CoA plays a role in the retention of polyunsaturated fatty acids within these cells, which is crucial for ocular health and function (Reddy & Bazan, 1985).

Role in Fatty Acid Metabolism

Docosanoyl-CoA is also important in the study of the metabolism of fatty acids. Research has shown the effects of various long-chain unsaturated fatty acids, including docosanoyl-CoA, on mitochondrial beta-oxidation. This research provides insights into the metabolic fate and regulation of these fatty acids, which has implications for understanding metabolic disorders and the development of therapeutic strategies (Osmundsen & Bjornstad, 1985).